Cas no 61774-47-8 (13-Tetratriacontanone,22-hydroxy- (9CI))

13-Tetratriacontanone,22-hydroxy- (9CI) structure
61774-47-8 structure
Product Name:13-Tetratriacontanone,22-hydroxy- (9CI)
CAS No:61774-47-8
MF:C34H68O2
MW:508.90253162384
CID:523039
PubChem ID:85877866
Update Time:2025-04-19

13-Tetratriacontanone,22-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 13-Tetratriacontanone,22-hydroxy- (9CI)
    • Grewinol
    • 22-Hydroxytetratriacontan-13-one
    • Tetratriacontan-22-ol-13-on
    • DTXSID501297679
    • 13-Tetratriacontanone, 22-hydroxy-
    • 61774-47-8
    • Inchi: 1S/C34H68O2/c1-3-5-7-9-11-13-15-17-21-25-29-33(35)31-27-23-19-20-24-28-32-34(36)30-26-22-18-16-14-12-10-8-6-4-2/h33,35H,3-32H2,1-2H3
    • InChI Key: LJBLOIRMOMZGOI-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCC(CCCCCCCCCCCC)=O)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 508.52193141g/mol
  • Monoisotopic Mass: 508.52193141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 31
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.3
  • Topological Polar Surface Area: 37.3Ų
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